7-Methylbenzofuran-5-amine

• CAS No.: 170682-46-9
• Molecular Formula: C9H9NO
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 7-methyl-1-benzofuran-5-amine
• InChI: InChI=1S/C9H9NO/c1-6-4-8(10)5-7-2-3-11-9(6)7/h2-5H,10H2,1H3
• InChI Key: QDEMNRTYZBBVAI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC2=C1OC=C2)N
• Synonyms: 5-Benzofuranamine,7-methyl-(9CI)

Description

7-Methylbenzofuran-5-amine is a high-value chemical building block of significant interest in medicinal chemistry and pharmaceutical research. This compound features a benzofuran core structure, a privileged scaffold known for its prevalence in biologically active molecules, which is further functionalized with a methyl group at the 7-position and a primary amine at the 5-position. The electron-rich aromatic system and the nucleophilic primary amine make it a versatile intermediate for the synthesis of more complex heterocyclic compounds and for use in coupling reactions, such as amide bond formation or reductive amination. Researchers utilize this compound primarily in the design and development of novel ligands for various receptor systems, as the benzofuran scaffold is frequently explored for its potential pharmacological properties. Its specific structure suggests utility in probing structure-activity relationships (SAR) and as a key precursor in library synthesis for high-throughput screening against therapeutic targets. This product is intended for research and development purposes only in a controlled laboratory setting.

Advanced Spectroscopic Elucidation of 7 Methylbenzofuran 5 Amine and Analogous Structures

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Assignment

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of organic molecules. A combination of one-dimensional and two-dimensional NMR experiments provides a comprehensive picture of atomic connectivity and spatial relationships.

One-dimensional NMR spectra provide initial, crucial information about the chemical environment of each proton and carbon atom in the molecule.

¹H NMR: The proton NMR spectrum of 7-Methylbenzofuran-5-amine is expected to show distinct signals for the aromatic, furan (B31954), amine, and methyl protons. The chemical shifts (δ) are influenced by the electron-donating effects of the amine and methyl groups and the inherent electronic structure of the benzofuran (B130515) core. The aromatic protons, H-4 and H-6, would appear as singlets due to the substitution pattern. The furan ring protons, H-2 and H-3, typically appear in the range of δ 6.5-7.8 ppm. The methyl protons (7-CH₃) would resonate upfield as a sharp singlet, while the amine (5-NH₂) protons would appear as a broad singlet, the chemical shift of which can be concentration and solvent dependent.

¹³C NMR: The carbon-13 NMR spectrum reveals the number of chemically non-equivalent carbon atoms. The benzofuran ring system typically displays signals in the aromatic region (δ 100-160 ppm). The carbons attached to the heteroatom (oxygen) and the substituted carbons (C-5 and C-7) will have characteristic chemical shifts. The methyl carbon (7-CH₃) is expected to appear at a high field (upfield), typically around δ 15-25 ppm.

Interactive Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for this compound

Atom Position	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)
2	7.5 - 7.7	145 - 148
3	6.6 - 6.8	105 - 108
3a	-	128 - 131
4	6.9 - 7.1	115 - 118
5	-	140 - 143
5-NH₂	3.5 - 4.5 (broad s)	-
6	6.7 - 6.9	110 - 113
7	-	120 - 123
7-CH₃	2.3 - 2.5 (s)	15 - 20
7a	-	153 - 156
Note: Predicted values are based on general principles and data from analogous substituted benzofurans. Actual values may vary depending on solvent and experimental conditions.

Two-dimensional (2D) NMR experiments are essential for establishing the connectivity between atoms. youtube.com

COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings, typically through two or three bonds. For this compound, a key correlation would be observed between the furan protons H-2 and H-3.

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates protons with their directly attached carbons (one-bond ¹H-¹³C correlation). sdsu.edu This technique allows for the unambiguous assignment of each protonated carbon signal in the ¹³C NMR spectrum by linking it to its corresponding proton signal in the ¹H NMR spectrum.

HMBC (Heteronuclear Multiple Bond Correlation): HMBC shows correlations between protons and carbons over two or three bonds (long-range ¹H-¹³C correlations). sdsu.edu This is particularly powerful for identifying quaternary carbons and piecing together the molecular skeleton. For instance, correlations would be expected from the methyl protons (7-CH₃) to carbons C-6, C-7, and C-7a, confirming the position of the methyl group.

NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY identifies protons that are close in space, not necessarily through bonds. This is useful for confirming stereochemistry and conformational details. In this molecule, a NOESY correlation would be expected between the methyl protons (7-CH₃) and the aromatic proton at H-6, confirming their spatial proximity.

By combining the information from 1D and 2D NMR experiments, the complete connectivity of this compound can be determined. The initial assignments from ¹H and ¹³C NMR are confirmed and refined using HSQC. The COSY spectrum establishes the relationship between H-2 and H-3. The HMBC spectrum is then used to connect the different fragments, for example, linking the methyl group to the C-7 position and the amine group to the C-5 position through long-range correlations from the respective protons to the carbons of the benzofuran core. Since this compound is an achiral molecule, stereochemistry is not a factor in its structural elucidation.

Vibrational Spectroscopy (IR and Raman) for Functional Group Identification

Vibrational spectroscopy probes the vibrational modes of molecules, providing a "fingerprint" based on the functional groups present. researchgate.net Infrared (IR) and Raman spectroscopy are complementary techniques that provide valuable structural information. gatewayanalytical.comspectroscopyonline.com

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. thermofisher.com It is particularly sensitive to polar bonds. nih.gov The FT-IR spectrum of this compound would be expected to show several characteristic absorption bands. The primary amine (-NH₂) group will exhibit two distinct N-H stretching bands in the region of 3300-3500 cm⁻¹. Aromatic C-H stretching vibrations typically appear just above 3000 cm⁻¹, while the aliphatic C-H stretching of the methyl group appears just below 3000 cm⁻¹. The C=C stretching vibrations of the aromatic and furan rings are expected in the 1500-1620 cm⁻¹ region. The C-N stretching of the aromatic amine will be observed in the 1250-1360 cm⁻¹ range, and the characteristic C-O-C stretching of the furan ether linkage will appear as a strong band around 1050-1250 cm⁻¹.

Interactive Table 2: Characteristic FT-IR Bands for this compound

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
Amine (N-H)	Symmetric & Asymmetric Stretch	3300 - 3500
Aromatic (C-H)	Stretch	3000 - 3100
Methyl (C-H)	Stretch	2850 - 2970
Aromatic/Furan Ring (C=C)	Stretch	1500 - 1620
Aromatic Amine (C-N)	Stretch	1250 - 1360
Furan Ether (C-O-C)	Asymmetric Stretch	1050 - 1250

Raman spectroscopy involves the inelastic scattering of monochromatic light and provides information on molecular vibrations. It is particularly sensitive to non-polar, symmetric bonds, making it complementary to IR spectroscopy. gatewayanalytical.comthermofisher.com The Raman spectrum of this compound would provide a distinct vibrational fingerprint. Strong Raman signals are expected for the C=C stretching modes of the benzofuran ring system due to the high polarizability of these bonds. The symmetric stretching of the C-C bonds within the ring structure would also be prominent. The C-H stretching vibrations of both the aromatic ring and the methyl group will also be visible. While the N-H and C-O vibrations are typically weaker in Raman spectra compared to IR, their presence can still be detected, confirming the functional groups identified by FT-IR.

Mass Spectrometry (MS) for Molecular Weight and Fragmentation Analysis

Mass spectrometry is an indispensable analytical technique for determining the molecular weight and elucidating the structure of organic compounds. Through ionization and subsequent analysis of fragment ions, MS provides a molecular fingerprint that aids in the identification and characterization of novel and known molecules.

High-Resolution Mass Spectrometry (HRMS, HRESIMS)

High-resolution mass spectrometry (HRMS) is a powerful tool for determining the precise molecular formula of a compound. Techniques like High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) can measure mass-to-charge ratios (m/z) to a very high degree of accuracy, typically within a few parts per million (ppm). This precision allows for the unambiguous determination of the elemental composition of the parent ion.

Table 1: Theoretical Mass Data for this compound

Property	Value
Molecular Formula	C₉H₉NO
Molecular Weight (Nominal)	147
Monoisotopic Mass	147.068414 u

This table presents the calculated theoretical values for this compound.

Fragmentation Patterns and Structural Information

In mass spectrometry, particularly with techniques like Electron Ionization (EI-MS), the molecular ion undergoes fragmentation, breaking into smaller, charged pieces. The resulting fragmentation pattern is characteristic of the molecule's structure. The analysis of these patterns provides valuable information about the connectivity of atoms and the presence of specific functional groups.

For this compound, the fragmentation is expected to be influenced by the stable benzofuran ring system, the methyl group, and the amine substituent. General fragmentation pathways for related structures include:

Alpha-Cleavage: A common fragmentation pathway for amines is the cleavage of the C-C bond alpha to the nitrogen atom. libretexts.orglibretexts.org For aromatic amines, this can involve cleavage of bonds adjacent to the ring.

Loss of Small Molecules: The initial molecular ion may lose small, stable neutral molecules. For instance, the molecular ions of methylbenzofurans are known to fragment primarily by losing a hydrogen atom (H•) to form stable chromylium ions. core.ac.uk Subsequent losses of molecules like carbon monoxide (CO) are also common in the fragmentation of the benzofuran core. nih.gov

Ring Cleavage: The benzofuran ring itself can undergo cleavage. Common fragmentation of the benzofuran nucleus involves the loss of CO, followed by rearrangements. nih.gov

Influence of Substituents: The amine and methyl groups direct the fragmentation. The amine group, being a site of ionization, can initiate charge-site-driven fragmentation. wikipedia.org The methyl group can be lost as a methyl radical (•CH₃).

The mass spectrum of the closely related compound 7-Methylbenzofuran (B50305) shows a prominent molecular ion peak (M⁺) at m/z 132, with a base peak at m/z 131, corresponding to the loss of a hydrogen atom ([M-H]⁺). Another significant fragment appears at m/z 103, resulting from the loss of CO from the [M-H]⁺ ion.

For this compound, the molecular ion (M⁺) would be observed at m/z 147. Key expected fragments based on the fragmentation of analogous structures are outlined in the table below.

Table 2: Predicted Key Fragments for this compound in EI-MS

m/z (predicted)	Proposed Fragment Structure/Loss	Fragmentation Pathway
147	[C₉H₉NO]⁺•	Molecular Ion
146	[M-H]⁺	Loss of a hydrogen radical, likely from the amine or methyl group.
132	[M-NH]⁺ or [M-CH₃]⁺	Loss of an amino radical (•NH) from the [M-H]⁺ ion or loss of a methyl radical from M⁺•.
118	[M-HCN-H₂]⁺	Loss of hydrogen cyanide (HCN) from the amine group, followed by loss of H₂.
104	[M-HCN-CH₃]⁺	Loss of HCN and a methyl radical.

This table is a predictive guide based on established fragmentation patterns of amines and benzofurans. libretexts.orglibretexts.orgcore.ac.uknih.gov

X-ray Crystallography for Definitive Solid-State Structural Determination

X-ray crystallography is the gold standard for determining the precise three-dimensional arrangement of atoms within a crystalline solid. This technique provides unequivocal proof of a molecule's structure, including bond lengths, bond angles, and conformational details.

Single Crystal X-ray Diffraction (SC-XRD) Analysis

Single Crystal X-ray Diffraction (SC-XRD) involves irradiating a single, well-ordered crystal with an X-ray beam. The resulting diffraction pattern is used to construct an electron density map, from which the atomic positions can be determined. While specific SC-XRD data for this compound has not been reported in the reviewed literature, analysis of analogous substituted benzofuran structures reveals common crystallographic features.

For example, studies on various benzofuran derivatives show they often crystallize in common crystal systems like monoclinic or triclinic. The data obtained from an SC-XRD experiment includes the unit cell dimensions (a, b, c, α, β, γ), the space group, and the calculated density.

Table 3: Illustrative Crystal Data for a Substituted Benzofuran Analog

Parameter	Example Value (for 1-(5-bromobenzofuran-2-yl)-2-mesitylethanoneoxime)
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	9.6803(6)
b (Å)	10.7302(8)
c (Å)	17.0775(8)
β (°)	102.088(5)
Volume (ų)	1734.53(18)
Z (molecules/cell)	4

This table provides example data from a published benzofuran derivative to illustrate the type of information obtained from SC-XRD analysis.

Conformational Analysis and Intermolecular Interactions

Beyond confirming the molecular structure, X-ray crystallography provides critical insights into the molecule's conformation in the solid state and the nature of intermolecular interactions that govern the crystal packing.

In the crystal lattice of benzofuran analogs, molecules are often linked by a network of weak intermolecular forces. These interactions are crucial in solid-state chemistry and materials science. Common interactions observed in the crystal structures of related compounds include:

Hydrogen Bonding: The amine group in this compound is capable of acting as a hydrogen bond donor (N-H), which would likely form strong interactions with acceptor atoms on neighboring molecules.

C-H···O and C-H···π Interactions: Weak hydrogen bonds involving carbon as a donor, such as C-H···O and C-H···π interactions, are frequently observed in the crystal packing of aromatic and heterocyclic compounds.

π–π Stacking: The planar aromatic system of the benzofuran core can participate in slipped π–π stacking interactions with adjacent molecules, contributing to the stability of the crystal structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Electronic Transitions

Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum. This absorption corresponds to the excitation of electrons from lower energy (ground) states to higher energy (excited) states. The resulting spectrum provides information about the electronic structure of a molecule, particularly the nature of its conjugated π-systems.

For aromatic and heterocyclic molecules like this compound, the primary electronic transitions observed are typically π → π* and n → π*.

π → π Transitions:* These involve the promotion of an electron from a bonding π orbital to an antibonding π* orbital. They are generally high-intensity absorptions. The extended conjugation of the benzofuran system gives rise to these transitions.

n → π Transitions:* These transitions involve exciting an electron from a non-bonding orbital (n), such as the lone pairs on the oxygen and nitrogen atoms, to an antibonding π* orbital. These are typically of lower intensity compared to π → π* transitions.

The position of the absorption maximum (λ_max) is sensitive to the molecular structure and the presence of substituents. In this compound, both the amino (-NH₂) and methyl (-CH₃) groups are auxochromes, which are groups that, when attached to a chromophore (the benzofuran ring), modify the wavelength and intensity of the absorption.

The amino group is a strong auxochrome that can cause a significant bathochromic shift (a shift to longer wavelengths) and a hyperchromic effect (an increase in absorption intensity) due to the extension of the conjugated system by the lone pair of electrons on the nitrogen atom.

The methyl group has a weaker, but still noticeable, bathochromic effect.

While a specific UV-Vis spectrum for this compound is not provided in the search results, the spectrum of a related compound, NBD-Cl (7-chloro-4-nitrobenzofurazan), shows two distinct absorption bands at 262 nm and 337 nm, characteristic of its electronic structure. It is expected that this compound would also exhibit characteristic absorption bands in the UV region, influenced by its specific substitution pattern.

Table 4: Common Electronic Transitions in Organic Molecules

Transition	Description	Typical Molar Absorptivity (ε)
σ → σ	Excitation of an electron from a σ bonding to a σ antibonding orbital.	Low
n → σ	Excitation of an electron from a non-bonding to a σ antibonding orbital.	100 - 3,000
π → π	Excitation of an electron from a π bonding to a π antibonding orbital.	5,000 - 25,000
n → π	Excitation of an electron from a non-bonding to a π antibonding orbital.	10 - 100

This table provides general characteristics of electronic transitions relevant to UV-Vis spectroscopy.

Integrated Spectroscopic Approaches for Comprehensive Structural Elucidation

The unambiguous structural determination of a molecule like this compound relies not on a single analytical technique, but on the synergistic integration of multiple spectroscopic methods. Mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy each provide a unique piece of the structural puzzle. When combined, they allow for a comprehensive elucidation, confirming the molecular formula, identifying functional groups, and mapping the precise connectivity of every atom within the molecule. This integrated approach is essential for distinguishing the target compound from its isomers and other related benzofuran derivatives.

High-Resolution Mass Spectrometry (HRMS) is typically the first step, providing the exact molecular weight and, consequently, the molecular formula. For this compound, the molecular formula is C₁₀H₁₁NO. HRMS would yield a high-precision mass measurement that corresponds to this formula, confirming the elemental composition. Standard electron ionization mass spectrometry (EI-MS) would further reveal a fragmentation pattern, offering clues about the molecule's substructures, such as the stable benzofuranyl cation.

Infrared (IR) spectroscopy is then employed to identify the functional groups present. For a primary aromatic amine like this compound, the IR spectrum would exhibit characteristic N-H stretching absorptions. Primary amines are distinguished by a pair of medium-intensity bands in the region of 3300-3500 cm⁻¹, corresponding to symmetric and asymmetric stretching modes. Additional significant absorptions would include C-H stretches for the aromatic and methyl groups, C=C stretching vibrations for the aromatic ring, and C-O-C stretching of the furan ether linkage.

The cornerstone of complete structural elucidation is Nuclear Magnetic Resonance (NMR) spectroscopy. Through a combination of one-dimensional (¹H and ¹³C NMR) and two-dimensional (e.g., COSY, HSQC, HMBC) experiments, the exact arrangement of atoms can be determined.

¹H NMR spectroscopy provides information on the chemical environment and connectivity of protons. For this compound, the spectrum would be expected to show distinct signals for the methyl group (a singlet), the amine protons (a broad singlet), and the protons on the furan and benzene (B151609) rings. The splitting patterns and coupling constants of the aromatic protons are particularly crucial for confirming the 5,7-substitution pattern.

Two-dimensional (2D) NMR experiments are then used to piece the fragments together. A COSY (Correlation Spectroscopy) spectrum would show correlations between adjacent protons, confirming, for example, the relationships between protons on the aromatic ring. An HMBC (Heteronuclear Multiple Bond Correlation) spectrum is paramount, as it reveals long-range (2-3 bond) correlations between protons and carbons. This technique would unequivocally link the methyl protons to the C7 carbon and establish the position of the amine group at C5 through correlations between the aromatic protons and the surrounding carbon atoms.

By integrating the data from these techniques—the molecular formula from HRMS, the functional groups from IR, and the detailed atomic connectivity from a full suite of NMR experiments—a complete and unambiguous structural assignment of this compound can be achieved.

Illustrative Spectroscopic Data for a Substituted Benzofuran Amine

The following tables represent expected data for a compound like this compound, based on the analysis of analogous structures.

Table 1: Expected ¹H NMR Data (in DMSO-d₆, 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.85	d, J ≈ 2.0 Hz	1H	H-2
~7.01	d, J ≈ 1.5 Hz	1H	H-4
~6.85	d, J ≈ 1.5 Hz	1H	H-6
~6.75	d, J ≈ 2.0 Hz	1H	H-3
~5.10	s (broad)	2H	-NH₂

Table 2: Expected ¹³C NMR Data (in DMSO-d₆, 100 MHz)

Chemical Shift (δ) ppm	Carbon Assignment
~154.0	C-7a
~145.5	C-2
~140.0	C-5
~128.0	C-3a
~121.0	C-7
~118.5	C-6
~110.0	C-4
~106.5	C-3

Table 3: Key IR and MS Data

Spectroscopic Method	Characteristic Data	Interpretation
IR (ATR)	3450, 3350 cm⁻¹	Asymmetric & Symmetric N-H stretch (primary amine)
	~2920 cm⁻¹	C-H stretch (methyl)
	~1620, 1480 cm⁻¹	C=C stretch (aromatic)
	~1250 cm⁻¹	C-O stretch (furan ether)

| HRMS (ESI) | m/z [M+H]⁺ | Corresponds to C₁₀H₁₂NO⁺ |

Computational and Theoretical Chemistry Studies of 7 Methylbenzofuran 5 Amine

Density Functional Theory (DFT) Calculations

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is a cornerstone of computational chemistry for predicting molecular properties. However, no specific DFT calculations for 7-Methylbenzofuran-5-amine have been reported in peer-reviewed literature.

Geometry Optimization and Energetic Analysis

A foundational step in computational chemistry involves determining the most stable three-dimensional arrangement of atoms in a molecule, known as geometry optimization. This process also provides crucial energetic information, such as the total energy of the molecule. For this compound, there is no published data on its optimized geometry, bond lengths, bond angles, or dihedral angles as determined by DFT calculations. Such a study would be the first step in understanding its conformational preferences and thermodynamic stability.

Vibrational Frequency Calculations and Spectroscopic Correlation

Computational vibrational frequency analysis can predict the infrared (IR) and Raman spectra of a molecule. This is invaluable for interpreting experimental spectroscopic data and assigning specific vibrational modes to molecular motions. To date, no theoretical vibrational frequencies for this compound have been published. A computational study in this area would be instrumental in characterizing the molecule's vibrational spectrum.

Frontier Molecular Orbital (FMO) Analysis

Frontier Molecular Orbital (FMO) theory is crucial for understanding a molecule's chemical reactivity and electronic properties. The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy gap between the HOMO and LUMO is a critical parameter for determining molecular stability and reactivity. There is currently no available data on the HOMO-LUMO energies or their spatial distributions for this compound.

Molecular Electrostatic Potential (MEP) Mapping

A Molecular Electrostatic Potential (MEP) map is a visual representation of the charge distribution within a molecule. It is used to predict sites for electrophilic and nucleophilic attack. No MEP maps for this compound have been found in the literature. The generation of an MEP map would provide valuable insights into its reactive behavior and intermolecular interactions.

Natural Bond Orbital (NBO) Analysis

Natural Bond Orbital (NBO) analysis provides a detailed picture of the bonding and electronic structure within a molecule, including charge transfer interactions and hyperconjugative effects. This analysis can elucidate the nature of intramolecular interactions that contribute to the molecule's stability. As with the other computational aspects, no NBO analysis has been published for this compound.

Global and Local Reactivity Descriptors

Global and local reactivity descriptors, such as chemical potential, hardness, softness, and electrophilicity index, are derived from conceptual DFT and are used to quantify and predict the reactivity of a molecule. There are no reported values for these descriptors for this compound. Calculating these parameters would offer a quantitative understanding of its chemical behavior.

Quantum Structure-Activity Relationship (QSAR) Modeling

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity. This approach is instrumental in drug discovery and development for predicting the activity of new molecules.

In the realm of computational chemistry, 3D-QSAR models are pivotal for understanding the interaction between a ligand and its receptor. For benzofuran (B130515) derivatives, 3D-QSAR studies, often employing methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA), have been utilized to build predictive models for various biological activities. researchgate.net While specific 3D-QSAR models for this compound are not extensively documented in publicly available literature, the general methodology applied to analogous benzofuran structures provides a framework for how such a model would be developed.

The process typically involves:

Dataset Selection: A series of benzofuran derivatives with known biological activities (e.g., inhibitory concentrations, IC50 values) against a specific target would be compiled.

Molecular Modeling and Alignment: The 3D structures of the molecules are generated and aligned based on a common scaffold. For this compound, the benzofuran ring system would serve as the core for alignment.

Field Calculation: CoMFA and CoMSIA calculate steric and electrostatic fields (and in the case of CoMSIA, also hydrophobic, hydrogen bond donor, and acceptor fields) around the aligned molecules.

Statistical Analysis: Partial Least Squares (PLS) regression is commonly used to correlate the variations in these fields with the variations in biological activity.

Model Validation: The predictive power of the resulting model is rigorously validated using techniques such as leave-one-out cross-validation (q²), external validation with a test set of molecules (r²_pred), and Y-randomization tests. researchgate.net

A hypothetical 3D-QSAR study on a series of analogs of this compound would likely yield a statistically significant model, which could then be used to predict the activity of newly designed compounds.

3D-QSAR Model Validation Parameters (Illustrative for Benzofuran Derivatives)
Parameter	Value
q² (Cross-validated correlation coefficient)	> 0.5
r² (Non-cross-validated correlation coefficient)	> 0.6
r²_pred (Predictive correlation coefficient for test set)	> 0.5

The contour maps generated from 3D-QSAR studies provide a visual representation of the molecular interaction fields. These maps are crucial for understanding the structure-activity relationship and for guiding the rational design of more potent molecules.

Steric Fields: These fields indicate regions where bulky substituents would be favorable (green contours) or unfavorable (yellow contours) for biological activity. For this compound, analysis of steric fields might suggest modifications to the methyl group or substitution at other positions on the benzofuran ring.

Electrostatic Fields: These maps highlight areas where positive (blue contours) or negative (red contours) electrostatic potential is beneficial for activity. The amine group at the 5-position of this compound is a key feature that would be analyzed in this context.

Hydrophobic Fields: These fields show regions where hydrophobic groups would enhance (yellow contours) or diminish (white contours) activity.

Hydrogen Bond Fields: These maps indicate where hydrogen bond donors (cyan contours) and acceptors (purple contours) would be favorable. The amine group of this compound can act as a hydrogen bond donor, a feature that would be significant in its interaction with biological targets.

Insights from these molecular interaction fields can guide the modification of the this compound structure to improve its desired biological activity.

Molecular Docking and Ligand-Protein Interaction Prediction

Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. researchgate.netafricanjournalofbiomedicalresearch.com This technique is widely used to predict the binding mode of a ligand to a protein target.

In silico docking studies of benzofuran derivatives have been performed against various protein targets to elucidate their mechanism of action. nih.govderpharmachemica.com For this compound, a typical molecular docking workflow would involve:

Preparation of the Ligand and Protein: The 3D structure of this compound would be generated and energy-minimized. The crystal structure of the target protein would be obtained from a repository like the Protein Data Bank (PDB).

Docking Simulation: Using software like AutoDock, Glide, or GOLD, the ligand is placed into the binding site of the protein, and various conformations and orientations are sampled.

Scoring and Analysis: The resulting poses are ranked based on a scoring function that estimates the binding affinity. The top-ranked poses are then analyzed to identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking between the ligand and the protein's amino acid residues.

For this compound, the amine group at the 5-position and the oxygen atom in the furan (B31954) ring would be expected to form hydrogen bonds with appropriate residues in the active site of a target protein. The aromatic benzofuran core would likely engage in hydrophobic and pi-stacking interactions.

Predicted Ligand-Protein Interactions for a Benzofuran Derivative (Illustrative)
Interaction Type	Interacting Residues
Hydrogen Bond	Ser, Thr, Asn, Gln
Hydrophobic Interaction	Val, Leu, Ile, Phe
Pi-Pi Stacking	Phe, Tyr, Trp

Prediction of Electronic Properties

The electronic properties of a molecule are fundamental to its reactivity, spectroscopic behavior, and potential applications in materials science. Computational methods, particularly those based on Density Functional Theory (DFT), are powerful tools for predicting these properties.

Non-linear optical (NLO) materials are of great interest for their potential applications in optoelectronics, such as in optical switching and data storage. physchemres.org Benzofuran derivatives have been investigated for their NLO properties due to their extended π-conjugated systems. physchemres.orgresearchgate.net

The NLO properties of this compound can be predicted through quantum chemical calculations. Key parameters that are typically calculated include the dipole moment (μ), the linear polarizability (α), and the first-order hyperpolarizability (β). A high value of β is indicative of a strong NLO response. The presence of the electron-donating amine group and the π-system of the benzofuran ring in this compound suggests that it may exhibit NLO properties.

Calculated NLO Properties of a Benzofuran Derivative (Illustrative)
Property	Calculated Value (a.u.)
Dipole Moment (μ)	Varies with substituents
Linear Polarizability (α)	Varies with substituents
First-Order Hyperpolarizability (β)	Varies with substituents

The electronic absorption spectrum of a molecule provides information about its electronic transitions. Time-Dependent Density Functional Theory (TD-DFT) is a widely used method for predicting the absorption spectra of molecules.

For this compound, TD-DFT calculations can predict the wavelength of maximum absorption (λmax) and the corresponding oscillator strength (f), which is related to the intensity of the absorption. The predicted spectrum can be compared with experimental data to validate the computational method. The calculations would likely reveal π-π* transitions within the benzofuran ring system, which are characteristic of such aromatic compounds. The position of the absorption maximum would be influenced by the methyl and amine substituents.

Predicted Electronic Absorption Data for a Benzofuran Derivative (Illustrative)
Excitation Energy (eV)	Wavelength (nm)
Varies	Varies

Thermodynamic Parameter Computations

As of the latest available research, specific computational and theoretical studies detailing the thermodynamic parameters of this compound are not present in the surveyed scientific literature. While computational chemistry is a powerful tool for elucidating the thermodynamic properties of molecules—such as enthalpy, entropy, and Gibbs free energy—published research has yet to focus on this particular compound.

Theoretical investigations on structurally related benzofuran derivatives have been conducted, often employing Density Functional Theory (DFT) and other quantum mechanical methods to predict molecular stability and reactivity. These studies typically calculate parameters including the enthalpy of formation, standard entropy, and Gibbs free energy of formation, which are crucial for understanding the energetic landscape of chemical reactions and the relative stability of isomers and conformers.

However, a dedicated analysis providing specific numerical data for the thermodynamic parameters of this compound has not been identified. Such a study would be valuable for predicting its behavior in various chemical processes and for the rational design of synthetic routes. The generation of detailed data tables for its thermodynamic properties awaits future computational investigations into this specific molecule.

Mechanistic Insights into Biological Activities of 7 Methylbenzofuran 5 Amine and Related Scaffolds

Structure-Activity Relationship (SAR) Studies

Structure-Activity Relationship (SAR) studies are fundamental in medicinal chemistry for optimizing the biological activity of a lead compound. For the benzofuran (B130515) scaffold, SAR studies have revealed that the nature and position of substituents on the bicyclic ring system are critical determinants of the compound's biological profile. nih.govresearchgate.net

The therapeutic potential of benzofuran derivatives can be significantly modulated by introducing various substituents at specific positions within the core structure. nih.govresearchgate.net Research has consistently shown that substitutions at the C-2, C-3, C-5, C-6 and C-7 positions of the benzofuran ring can dramatically alter the biological and pharmacological activities, including anticancer and antimicrobial properties. rsc.orgnih.govnih.gov

For instance, studies on various benzofuran analogues have demonstrated that the introduction of ester groups or heterocyclic rings at the C-2 position is often crucial for cytotoxic activity. nih.govrsc.org Similarly, the placement of substituents on the benzene (B151609) portion of the scaffold, such as at the C-5 and C-7 positions, plays a vital role. One study highlighted that a compound with a methyl group at the C-3 position and a methoxy group at the C-6 position exhibited significantly greater potency compared to an unsubstituted analogue or an analogue with a methoxy group at the C-7 position. nih.gov This indicates that the spatial arrangement of electron-donating and hydrophobic groups is key to the molecule's efficacy.

The type of substituent is as important as its position. Halogenation, for example, is a common strategy to enhance the cytotoxic properties of benzofurans, owing to the hydrophobic and electronic effects of halogen atoms. nih.gov The position of the halogen can be a critical factor; maximum activity has often been recorded when a halogen atom is placed at the para position of a phenyl ring attached to the benzofuran scaffold. nih.gov

Table 1: Influence of Substituent Position on the In Vitro Inhibitory Activities of Selected Benzofuran Derivatives.

Compound	Substituent(s)	Position(s)	Target Cell Line	Activity (IC50, μM)	Reference
Compound A	Bromine on a methyl group	C-3	HL60 (Leukemia)	0.1	nih.gov
Compound B	Bromine on a methyl group	C-3	K562 (Leukemia)	5.0	nih.gov
Compound 10h	Methyl, Methoxy	C-3, C-6	Various	High Potency	nih.gov
Compound 10j	Methyl, Methoxy, Amino	C-3, C-7, C-5	Various	Lower Potency vs. 10h	nih.gov

The amine group, particularly at the C-5 position of the benzofuran ring, is a significant contributor to the biological activity of these compounds. rsc.orgnih.gov The presence of amino groups can enhance the molecule's ability to form hydrogen bonds and participate in polar interactions within biological targets, such as enzyme active sites. nih.gov

The methyl group, as seen in 7-Methylbenzofuran-5-amine, also plays a crucial role in modulating biological responses. Methyl groups are hydrophobic and can influence the compound's solubility, membrane permeability, and binding affinity to protein targets through van der Waals interactions.

In one study, a methyl group at the C-3 position was a common feature in a series of compounds evaluated for their biological effects. nih.gov The presence of this methyl group, in combination with other substituents, was critical for potency. For example, (±)-methyl-substituted 1-(benzofuran-2-yl alkan) imidazoles were found to be 2.36 to 12.0 times more potent as enzyme inhibitors than a standard reference compound, aminoglutethimide. nih.gov This highlights that even a small alkyl group like methyl can significantly enhance the biological activity of the benzofuran scaffold.

In Vitro Mechanistic Investigations of Cellular Responses

To understand how benzofuran derivatives exert their biological effects, researchers conduct in vitro studies to probe their interactions with cellular pathways. These investigations often focus on processes like oxidative stress and programmed cell death (apoptosis), which are common mechanisms for anticancer agents.

Reactive Oxygen Species (ROS) are chemically reactive molecules containing oxygen, such as hydrogen peroxide (H₂O₂), which are generated as byproducts of normal metabolism. nih.govfrontiersin.org While ROS play roles in cell signaling, excessive levels lead to oxidative stress, which can damage cellular components like DNA, lipids, and proteins, ultimately triggering cell death. nih.gov Many anticancer compounds exert their effects by increasing intracellular ROS levels beyond a tolerable threshold for cancer cells.

Studies on benzofuran derivatives have shown their potential to induce cell death in cancer cells through the modulation of ROS pathways. mdpi.com For example, the benzofuran derivative BL-038 was found to be effective in inducing apoptosis in human chondrosarcoma cells by elevating ROS levels, which in turn leads to mitochondrial dysfunction. mdpi.com The modulation of ROS can trigger downstream signaling cascades, such as the p53 and NF-κB pathways, which are critical regulators of cellular responses to stress. nih.gov

Apoptosis is a form of programmed cell death that is essential for normal tissue development and for eliminating damaged or cancerous cells. A hallmark of many effective anticancer drugs is their ability to induce apoptosis. The progression of apoptosis can be monitored using various assays that detect key events in the process.

Annexin V-FITC Assay: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the cell membrane. Annexin V is a protein that has a high affinity for PS and can be labeled with a fluorescent dye like FITC. nih.gov Therefore, cells stained with Annexin V-FITC can be identified as undergoing early apoptosis. mdpi.com Studies on benzofuran-isatin conjugates and the derivative BL-038 have used this assay to confirm that the compounds induce apoptosis in a dose-dependent manner in various cancer cell lines. mdpi.comnih.gov

Caspase-Glo Assay: Apoptosis is executed by a family of proteases called caspases. Initiator caspases (like caspase-9) activate executioner caspases (like caspase-3 and -7), which then cleave numerous cellular substrates, leading to the characteristic morphological changes of apoptosis. nih.gov The Caspase-Glo 3/7 assay is a luminescent assay that measures the activity of caspases-3 and -7. nih.govnih.gov Research on halogenated derivatives of methyl 6-acetyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate demonstrated that these compounds significantly increased caspase-3/7 activity in HepG2 and A549 cancer cells, confirming that they induce apoptosis through a caspase-dependent pathway. nih.gov

Table 2: Apoptotic Effects of Benzofuran Derivatives on Cancer Cell Lines.

Compound Class	Assay	Cell Line	Key Finding	Reference
Benzofuran Derivative 7	Caspase-Glo 3/7	HepG2	73% increase in caspase activity	nih.gov
Benzofuran Derivative 7	Caspase-Glo 3/7	A549	85% increase in caspase activity	nih.gov
Benzofuran Derivative 8	Annexin V-FITC	HepG2	36% of cells in late apoptosis/necrosis	nih.gov
Benzofuran Derivative 8	Annexin V-FITC	A549	35% of cells in late apoptosis/necrosis	nih.gov
Benzofuran-isatin conjugate 5a	MTT Assay (Cytotoxicity)	SW-620	IC50 = 8.7 µM	nih.gov
Benzofuran-isatin conjugate 5d	MTT Assay (Cytotoxicity)	SW-620	IC50 = 6.5 µM	nih.gov

These mechanistic studies confirm that benzofuran scaffolds can induce cell death by generating oxidative stress and activating the intrinsic apoptotic machinery, making them a promising class of compounds for further investigation.

Inhibition of Proinflammatory Mediators (e.g., IL-6)

The benzofuran scaffold is associated with significant anti-inflammatory properties, partly through the inhibition of key proinflammatory cytokines like Interleukin-6 (IL-6). IL-6 is a pleiotropic cytokine involved in a wide array of biological processes, including immune regulation and inflammation. Its dysregulation is implicated in numerous inflammatory diseases. nih.govfrontiersin.org

Derivatives of the benzofuran structure have demonstrated the ability to suppress the production of IL-6. For instance, a synthetic neolignan derivative, 2-(4-hydroxyphenyl)-5-(3-hydroxypropenyl)-7-methoxybenzofuran, was shown to inhibit the release of nitric oxide (NO) and prostaglandins, as well as dose-dependently suppress the production of IL-6 in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells. nih.gov This suggests that the mechanism of action involves the downregulation of inflammatory signaling pathways at the cellular level. The inhibition of IL-6 production is a critical mechanism as this cytokine is a key regulator of the acute phase response and plays a significant role in the transition from acute to chronic inflammation. nih.gov The mechanism often involves the blockade of upstream signaling pathways, such as the mitogen-activated protein kinase (MAPK) and PI3K/Akt pathways, which are crucial for the transcription of proinflammatory cytokine genes. researchgate.net

Compound/Scaffold	Model System	Effect on IL-6	Potential Mechanism
Benzofuran derivative	LPS-stimulated RAW264.7 cells	Dose-dependent inhibition of IL-6 production nih.gov	Downregulation of MAPK signaling pathway nih.gov
Chitosan Oligosaccharides	LPS-induced macrophages	Inhibition of IL-6 expression researchgate.net	Blockade of MAPK and PI3K/Akt signaling pathways researchgate.net

Interactions with Protein Kinases

Protein kinases are a large family of enzymes that regulate a majority of cellular pathways, including signal transduction, metabolism, and cell division. Their dysregulation is a hallmark of many diseases, particularly cancer, making them attractive targets for therapeutic inhibitors. nih.gov The benzofuran nucleus is recognized as a "privileged scaffold" in medicinal chemistry and has been incorporated into numerous compounds designed as protein kinase inhibitors. researchgate.net

Small molecules containing the benzofuran scaffold have been developed as potent inhibitors of various human protein kinases. nih.gov The mechanism of inhibition typically involves the compound binding to the ATP-binding site of the kinase. The 5-aminoindazole scaffold, which shares structural similarities with aminobenzofurans, demonstrates this interaction by forming hydrogen bonds with the conserved hinge region of the kinase, mimicking the binding of adenine from ATP. nih.gov This competitive inhibition prevents the phosphorylation of substrate proteins, thereby blocking the downstream signaling cascade that promotes cell proliferation and survival. The versatility of the benzofuran scaffold allows for chemical modifications that can enhance potency and selectivity for specific kinases. nih.govnih.gov

Tubulin Polymerization and Colchicine Binding Inhibition

Microtubules are dynamic cytoskeletal polymers essential for cell division, motility, and intracellular transport. nih.gov They are formed by the polymerization of α- and β-tubulin heterodimers. Disruption of microtubule dynamics is a clinically validated strategy in cancer chemotherapy. One of the key target sites on β-tubulin is the colchicine binding site. nih.gov

Inhibitors that bind to this site (Colchicine Binding Site Inhibitors or CBSIs) prevent the polymerization of tubulin into microtubules. nih.gov This disruption of the microtubule network leads to cell cycle arrest, typically in the G2/M phase, and subsequent induction of apoptosis (programmed cell death). nih.govmdpi.com While direct studies on this compound are limited, various heterocyclic scaffolds, including quinolines and indoles, have been shown to act as potent CBSIs. nih.govnih.gov These agents are typically microtubule-destabilizing agents. nih.gov For example, certain 2-aryl-4-amide-quinoline derivatives exhibit potent tubulin polymerization inhibitory activity. nih.gov The mechanism involves the inhibitor molecule physically occupying the colchicine binding pocket on β-tubulin, which sterically hinders the conformational changes required for tubulin dimers to assemble into microtubules. nih.gov

Inhibitor Class	Target Site	Mechanism of Action	Cellular Outcome
Colchicine Binding Site Inhibitors (CBSIs)	β-tubulin	Binds to the colchicine site, inhibiting tubulin polymerization nih.gov	Microtubule destabilization, G2/M cell cycle arrest, apoptosis nih.govmdpi.com
2-aryl-4-amide-quinolines	Tubulin	Potent tubulin polymerization inhibitory activity nih.gov	Antiproliferative and antiangiogenic activity nih.gov

Hypoxia-Inducible Factor (HIF-1) Pathway Modulation

Hypoxia-Inducible Factor-1 (HIF-1) is a master transcriptional regulator that allows cells to adapt to low oxygen (hypoxic) conditions. nih.govnih.gov In many solid tumors, the core environment is hypoxic, and cancer cells upregulate the HIF-1 pathway to promote survival, angiogenesis (new blood vessel formation), and metastasis. nih.govresearchgate.net Therefore, inhibiting the HIF-1 pathway is a promising anticancer strategy.

The benzofuran scaffold has been identified as a core structure in the development of HIF-1 inhibitors. A novel synthetic chiral-free benzofuran compound, MO-2097, was found to effectively inhibit the accumulation of the HIF-1α subunit under hypoxic conditions. researchgate.net The mechanism of action for this class of compounds involves targeting hnRNPA2B1, a protein that regulates HIF-1α. By inhibiting this protein, the benzofuran derivative prevents the stabilization and accumulation of HIF-1α, thereby blocking its transcriptional activity. researchgate.net This leads to a decrease in the expression of HIF-1 target genes, such as those involved in angiogenesis, ultimately suppressing tumor growth. nih.govresearchgate.net

Receptor Binding and Ligand Interaction Studies

The interaction of small molecules with specific cell surface receptors is a fundamental mechanism of pharmacological action. Benzofuran-based compounds have been designed and synthesized to target several G protein-coupled receptors (GPCRs), demonstrating high affinity and specific functional activities such as agonism and antagonism.

Cannabinoid Receptor 2 (CB2) Agonism Mechanisms

The Cannabinoid Receptor 2 (CB2) is a GPCR predominantly expressed on immune cells. nih.govnih.gov Its activation is associated with anti-inflammatory and immunomodulatory effects, making it a therapeutic target for inflammatory and neurodegenerative diseases without the psychoactive effects associated with the CB1 receptor. nih.govfrontiersin.org

CB2 receptor agonists function by binding to the receptor and initiating an intracellular signaling cascade. As a Gi/o protein-coupled receptor, CB2 activation typically leads to the inhibition of adenylyl cyclase, which decreases intracellular levels of cyclic adenosine monophosphate (cAMP). frontiersin.orgmdpi.com This signaling event can also involve the modulation of mitogen-activated protein kinase (MAPK) pathways. mdpi.com The binding of an agonist induces a conformational change in the receptor, facilitating its coupling to intracellular G proteins and initiating the downstream signaling that mediates the anti-inflammatory response. nih.gov Selective CB2 agonists are sought after to harness these therapeutic benefits. mdpi.com

Histamine (B1213489) H3 Receptor Antagonism Mechanisms

The histamine H3 receptor is a GPCR that acts as a presynaptic autoreceptor and heteroreceptor in the central nervous system (CNS). frontiersin.orgnih.gov As an autoreceptor, it inhibits the synthesis and release of histamine. As a heteroreceptor, it modulates the release of other key neurotransmitters, including dopamine, acetylcholine, and serotonin. nih.govfrontiersin.org

Antagonists of the H3 receptor block its constitutive activity, leading to an increased release of these neurotransmitters. This mechanism is being explored for the treatment of various CNS disorders. nih.gov A series of 5-amino- and 5-(aminomethyl)benzofuran derivatives have been developed as potent and selective H3 receptor antagonists. nih.gov These compounds exhibit high binding affinity for both human and rat H3 receptors. nih.gov The mechanism involves the antagonist molecule binding to the receptor's ligand-binding pocket, preventing the binding of the endogenous agonist, histamine. This blockade of the receptor's inhibitory function enhances neurotransmitter release in brain regions associated with cognition and wakefulness. frontiersin.orgnih.gov For example, one 5-aminobenzofuran derivative showed a binding potency (Ki) of 0.05 nM for the human H3 receptor. nih.gov

Compound/Scaffold	Target Receptor	Functional Activity	Binding Affinity (Ki)
5-aminobenzofuran derivative	Human Histamine H3 Receptor	Antagonist nih.gov	0.05 nM nih.gov
5-aminobenzofuran derivative	Rat Histamine H3 Receptor	Antagonist nih.gov	0.11 nM nih.gov

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Mechanisms

The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) represents a key strategy in the management of neurodegenerative diseases like Alzheimer's disease. nih.govmdpi.com Benzofuran scaffolds, the class of compounds to which this compound belongs, have been identified as effective inhibitors of these enzymes. mdpi.com The mechanism of inhibition is multifaceted and involves specific interactions with the enzyme's active sites.

AChE and BChE possess a deep and narrow gorge containing the catalytic active site (CAS) at its base and a peripheral anionic site (PAS) at the entrance. acs.orgnih.gov The inhibitory action of benzofuran derivatives often involves a dual-binding mechanism where different parts of the molecule interact with both the CAS and the PAS. nih.gov For instance, the benzofuran moiety can interact with the PAS, while other parts of the molecule, such as a linked N-benzylamine group, can extend down the gorge to bind to the CAS. acs.org

Molecular docking studies have elucidated these interactions at an atomic level. For 2-arylbenzofuran derivatives, interactions with key amino acid residues like Trp82 in the BChE binding groove through π-π stacking and π-alkyl interactions are crucial for inhibition. mdpi.com Similarly, for other benzofuran-based inhibitors, interactions with residues such as Trp86, Trp286, and Phe295 in the active site of AChE have been identified as critical for their inhibitory potential. frontiersin.org

The type of inhibition can vary depending on the specific derivative and can be competitive, non-competitive, or a mixed-type. mdpi.comnih.gov Enzyme kinetic studies on certain 2-phenylbenzofuran derivatives have shown them to be mixed-type or non-competitive inhibitors of BChE. nih.gov This suggests they can bind to both the free enzyme and the enzyme-substrate complex, affecting both the enzyme's affinity for the substrate (Km) and its maximum reaction rate (Vmax).

The following table summarizes the inhibitory activities of various benzofuran derivatives against AChE and BChE.

Table 1: Cholinesterase Inhibitory Activity of Selected Benzofuran Derivatives

Compound	Target Enzyme	IC₅₀ (μM)	Ki (μM)	Inhibition Type	Reference
Cathafuran C (14)	BChE	2.6	1.7	Competitive	mdpi.com
Moracin N (11)	BChE	13.5	-	-	mdpi.com
Mulberrofuran V (15)	BChE	27.1	-	-	mdpi.com
Benzofuran-triazole derivative (10d)	AChE	0.55 ± 1.00	-	-	nih.gov
Benzofuranyl derivative (2i)	AChE	-	0.009 ± 0.006	-	nih.gov
Benzofuranyl derivative (2e)	BChE	-	0.28 ± 0.07	-	nih.gov

Lysine-Specific Demethylase 1 (LSD1) Inhibition Mechanisms

Lysine-Specific Demethylase 1 (LSD1) is a flavin adenine dinucleotide (FAD)-dependent enzyme that plays a crucial role in epigenetic regulation by demethylating histone H3 on lysine 4 (H3K4). nih.govnih.gov Its over-expression is linked to various cancers, making it a significant therapeutic target. nih.gov Benzofuran derivatives have emerged as a novel class of potent LSD1 inhibitors. nih.govnih.gov

The mechanism of LSD1 inhibition by these compounds is based on their interaction with the enzyme's active site. Molecular docking studies of benzofuran-based inhibitors have shown that they occupy the substrate-binding pocket of LSD1, interacting with the FAD cofactor and key amino acid residues. nih.gov These interactions prevent the natural substrate (methylated histone H3) from binding, thereby inhibiting the demethylation process.

The development of these inhibitors often utilizes strategies like scaffold hopping and conformational restriction to optimize their binding affinity and selectivity. nih.gov For example, a series of benzofuran derivatives were designed where the core scaffold fits into the active site, and various substituents are added to form favorable interactions with surrounding residues, enhancing potency. nih.gov Some inhibitors act as mechanism-based inactivators, forming a covalent adduct with the FAD cofactor. nih.govnih.gov This irreversible inhibition leads to a sustained loss of enzyme activity. For instance, inhibitors like trans-2-phenylcyclopropylamine (PCPA) form a covalent bond with the FAD cofactor, effectively inactivating the enzyme. nih.gov

The efficacy of these compounds is demonstrated by their low IC₅₀ values in enzymatic assays.

Table 2: LSD1 Inhibitory Activity of a Representative Benzofuran Derivative

Compound	Target Enzyme	IC₅₀ (μM)	Reference
Compound 17i	LSD1	0.065	nih.gov

Antimicrobial Action Mechanisms

Antibacterial Activity (e.g., E. coli, S. aureus, B. pimilis)

Benzofuran and its derivatives are recognized for their broad-spectrum antibacterial properties against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli) bacteria. benthamdirect.comresearchgate.netnih.gov The precise mechanisms of action can vary depending on the specific structure of the derivative.

One proposed mechanism involves the inhibition of essential bacterial enzymes. For example, some benzofuran derivatives have been found to inhibit chorismate mutase, an enzyme crucial for the biosynthesis of aromatic amino acids in bacteria, which are vital for their survival. nih.govacs.org

Another mechanism involves the disruption of bacterial cellular integrity and metabolic processes. Studies on benzofuran derivatives containing disulfide moieties have shown that these compounds can interfere with key biological pathways. nih.govacs.org Proteomic analysis of bacteria treated with these compounds revealed alterations in proteins involved in metabolic pathways, ribosome function, and biosynthesis of amino acids. nih.gov This suggests that the antibacterial effect stems from a multi-target action that cripples essential cellular functions.

Furthermore, the structure-activity relationship (SAR) studies indicate that the balance between hydrophilic and hydrophobic properties of the benzofuran molecule is a critical determinant of its antibacterial efficacy. nih.gov

The antibacterial potency of these compounds is typically quantified by their Minimum Inhibitory Concentration (MIC) or half-maximal effective concentration (EC₅₀) values.

Table 3: Antibacterial Activity of Selected Benzofuran Derivatives

Compound/Derivative Class	Bacterial Strain	Activity Metric	Value (µg/mL)	Reference
Bisaminomethylatedaurone benzofuran (Compound 31)	B. subtilis	MIC	25	nih.gov
Bisaminomethylatedaurone benzofuran (Compound 32)	E. coli	MIC	25	nih.gov
Bisaminomethylatedaurone benzofuran (Compound 33)	S. aureus	MIC	25	nih.gov
Benzofuran-disulfide derivative (V40)	Xanthomonas oryzae pv oryzae	EC₅₀	0.28	nih.govacs.org
Benzofuran-disulfide derivative (V37)	Xanthomonas axonopodis pv citri	EC₅₀	6.43	acs.org

Antifungal Activity

The benzofuran scaffold is present in numerous synthetic and natural compounds exhibiting potent antifungal activity against a range of pathogenic fungi, including Candida species, Aspergillus fumigatus, and Cryptococcus neoformans. nih.govresearchgate.net The mechanisms underlying this activity are diverse.

One significant mechanism involves the disruption of calcium homeostasis. nih.gov Certain benzofuran derivatives, similar to the drug amiodarone which is based on a benzofuran ring, can mobilize intracellular Ca²⁺. nih.govresearchgate.net This disruption of calcium signaling is a fungicidal characteristic. While some derivatives may not induce calcium fluxes on their own, they can augment the effect of other agents that do, suggesting a complex interplay in altering cellular calcium concentrations. nih.gov

Another key target for antifungal benzofuran derivatives is N-myristoyltransferase (NMT), an enzyme essential for fungal viability that is absent in prokaryotes. researchgate.netresearchgate.net Inhibition of NMT prevents the myristoylation of key proteins, disrupting cellular signaling and viability. Structural features, such as a pyridine ring on the benzofuran derivative, can enhance binding to the NMT active site through hydrogen bonding and hydrophobic interactions. researchgate.net

Additionally, some benzofuran-5-ols are thought to exert their antifungal effect by being metabolized within the fungi into benzoquinone derivatives. researchgate.net These resulting quinonoid structures are potent antifungal agents.

Table 4: Antifungal Activity of Selected Benzofuran Derivatives

Compound/Derivative Class	Fungal Strain	Activity Metric	Value (µg/mL)	Reference
Benzofuran-5-ol derivative (20)	All tested fungi	MIC	1.6 - 12.5	nih.gov
Benzofuran-5-ol derivative (18)	C. albicans	MIC	1.6	researchgate.net
Benzofuran-5-ol derivative (19)	C. tropicalis	MIC	3.2	researchgate.net
Fused benzofuran derivative (30)	A. alternate	MIC	25	nih.gov

Antioxidant Activity Mechanisms

Benzofuran and its derivatives are recognized as potent antioxidant agents, capable of mitigating oxidative stress, which is implicated in numerous diseases. nih.govrsc.org Their antioxidant activity is exerted through various mechanisms, primarily involving the scavenging of free radicals and the inhibition of lipid peroxidation. nih.gov

The principal mechanism of antioxidant action for many benzofuran derivatives is hydrogen atom transfer (HAT). researchgate.net Compounds containing phenolic hydroxyl groups on the benzofuran scaffold can readily donate a hydrogen atom to quench reactive oxygen species (ROS), such as the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH). rsc.orgresearchgate.net This process neutralizes the free radical, terminating the oxidative chain reaction. The efficiency of this process is related to the O–H bond dissociation energy (BDE), with lower BDEs facilitating easier hydrogen donation. researchgate.net

In addition to direct radical scavenging, benzofuran derivatives can inhibit lipid peroxidation (LPO). nih.gov Lipid peroxidation is a destructive chain reaction that damages cell membranes. By interfering with the propagation of this chain reaction, benzofurans protect cellular structures from oxidative damage. This protective effect has been demonstrated in assays using rat brain homogenates where benzofuran compounds inhibited Fe²⁺-induced LPO. nih.gov

The antioxidant potential of these compounds is often evaluated by their ability to scavenge DPPH radicals and inhibit LPO, with results expressed as percentage inhibition at a given concentration.

Table 5: Antioxidant Activity of a Representative Benzofuran Derivative

Compound	Assay	Activity (% Inhibition at 100 μM)	Reference
Benzofuran-2-carboxamide derivative (1j)	Lipid Peroxidation (LPO) Inhibition	62%	nih.gov
DPPH Radical Scavenging	23.5%	nih.gov

Potential Applications of 7 Methylbenzofuran 5 Amine Beyond Biological Contexts

Utility as Synthetic Intermediates

7-Methylbenzofuran-5-amine serves as a versatile building block in organic synthesis, primarily due to the reactive amine group and the inherent chemical nature of the benzofuran (B130515) core. The amino group at the 5-position can undergo a variety of chemical transformations, making it a valuable precursor for the synthesis of more complex molecules.

The primary amine functionality allows for straightforward derivatization through reactions such as diazotization, acylation, alkylation, and condensation reactions. For instance, diazotization of the amine group can lead to the formation of a diazonium salt, a highly useful intermediate that can be subsequently converted into a wide array of functional groups, including halogens, hydroxyl, and cyano groups. This opens up pathways to a diverse range of substituted 7-methylbenzofuran (B50305) derivatives with tailored electronic and steric properties.

Furthermore, the amine can act as a nucleophile in reactions with various electrophiles. Acylation with acid chlorides or anhydrides can produce amides, while reactions with alkyl halides can yield secondary or tertiary amines. These transformations are fundamental in the construction of larger molecular frameworks. The benzofuran ring system itself, being an electron-rich aromatic system, can participate in electrophilic aromatic substitution reactions, although the directing effects of the existing substituents (methyl and amino groups) would need to be considered to predict the regioselectivity of such reactions.

The strategic placement of the methyl and amine groups on the benzofuran scaffold provides a unique substitution pattern that can be exploited in the design and synthesis of novel compounds with potential applications in various fields of chemistry.

Applications in Materials Science (e.g., NLO materials)

The structural characteristics of this compound suggest its potential utility in the field of materials science, particularly in the development of nonlinear optical (NLO) materials. NLO materials are of significant interest due to their ability to alter the properties of light, which has applications in technologies such as optical data storage, telecommunications, and optical computing.

The key to a molecule possessing NLO properties is typically the presence of a π-conjugated system coupled with electron-donating and electron-accepting groups. This "push-pull" electronic configuration can lead to a large second-order hyperpolarizability (β), a measure of the NLO response of a molecule. In this compound, the benzofuran ring system provides the necessary π-conjugation. The amine group (-NH2) at the 5-position acts as a strong electron-donating group, while the benzofuran ring itself can be considered as part of the conjugated bridge.

Future Research Directions and Challenges

Development of Novel and Sustainable Synthetic Routes

The synthesis of benzofuran (B130515) derivatives has seen significant advancements, moving towards more efficient and environmentally benign processes. researchgate.net However, challenges remain in achieving specific substitution patterns with high yield and selectivity. Future research for 7-Methylbenzofuran-5-amine should focus on developing novel and sustainable synthetic strategies that are both efficient and scalable.

Key research objectives include:

Green Chemistry Approaches: Current methods often rely on transition-metal catalysts like palladium and copper. nih.gov While effective, future work should explore more sustainable alternatives. This includes developing metal-free one-pot syntheses and utilizing eco-friendly deep eutectic solvents (DES) to minimize environmental impact. nih.govbohrium.com

Catalyst Innovation: Research into novel catalytic systems, such as those based on earth-abundant metals like nickel, could provide cost-effective and efficient pathways. acs.org The development of reusable catalysts would further enhance the sustainability of the synthesis.

Flow Chemistry: Implementing continuous flow synthesis methodologies can offer improved reaction control, enhanced safety, and easier scalability compared to traditional batch processes. This would be a significant step towards the industrial production of this compound and its derivatives.

C-H Activation: Direct C-H functionalization represents a highly atom-economical approach to synthesis. Future routes could explore the direct introduction of the amine and methyl groups onto the benzofuran core, bypassing the need for pre-functionalized starting materials and reducing synthetic steps.

Synthetic Strategy	Catalyst/Reagent Example	Potential Advantage for this compound
Palladium-Copper Catalysis	(PPh₃)PdCl₂ / CuI	High efficiency in forming the benzofuran ring via Sonogashira coupling. nih.gov
Copper-Catalyzed One-Pot Synthesis	Copper Bromide (CuBr)	Simplifies the process by combining multiple steps, potentially increasing overall yield. nih.gov
Metal-Free Synthesis	Selectfluor®	Offers a greener alternative, avoiding heavy metal contamination in the final product. bohrium.com
Microwave-Assisted Synthesis	N/A	Can significantly reduce reaction times and improve yields for certain reaction types. nih.gov

Advanced Mechanistic Characterization of Reactions

A thorough understanding of reaction mechanisms is critical for optimizing synthetic routes and controlling product outcomes. For this compound, future research must involve detailed mechanistic studies of its formation and subsequent reactions.

Areas for investigation include:

In-situ Spectroscopic Analysis: Employing techniques like NMR, IR, and Raman spectroscopy to monitor reactions in real-time can help identify transient intermediates and transition states. This provides direct evidence for proposed reaction pathways.

Kinetic Studies: Performing detailed kinetic analysis of key synthetic steps will help elucidate the rate-determining steps and the influence of various reaction parameters (temperature, concentration, catalyst loading) on the reaction rate and efficiency.

Isotope Labeling Studies: Using isotopically labeled starting materials (e.g., with ¹³C or ²H) can trace the path of specific atoms throughout a reaction, providing definitive insights into bond-forming and bond-breaking events. This is particularly useful for understanding complex rearrangement processes. researchgate.net

Refinement of Computational Models for Predictive Power

Computational chemistry has become an indispensable tool in modern chemical research. physchemres.org For this compound, refining computational models will accelerate the discovery of its properties and applications.

Future directions in this area are:

Quantum Chemical Calculations: Advanced Density Functional Theory (DFT) studies can be used to predict the geometric, electronic, and spectroscopic properties of this compound and its derivatives. physchemres.orgaip.org This can help in understanding its reactivity and stability.

Quantitative Structure-Activity Relationship (QSAR): Developing robust 3D-QSAR models, using techniques like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA), can predict the biological activity of new derivatives. researchgate.net This allows for the rational design of more potent compounds before their synthesis.

Molecular Docking and Dynamics: Simulating the interaction of this compound with biological targets (e.g., enzymes, receptors) can predict binding affinities and modes. aip.orgnih.gov This is crucial for identifying potential therapeutic applications and understanding mechanisms of action at a molecular level.

ADMET Prediction: In silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is essential in the early stages of drug discovery to filter out candidates with poor pharmacokinetic profiles. researchgate.net

Computational Method	Application for this compound	Predicted Outcome
Density Functional Theory (DFT)	Geometry optimization, electronic structure analysis	Reactivity, stability, spectral properties. aip.org
3D-QSAR	Predicting biological activity based on structure	Identification of key structural features for enhanced potency. researchgate.net
Molecular Docking	Simulating binding to protein targets	Binding affinity, interaction modes, potential biological targets. nih.gov
ADMET Prediction	In silico pharmacokinetic profiling	Drug-likeness, potential toxicity, metabolic stability. researchgate.net

Exploration of New Biological Targets and Mechanisms

Benzofuran derivatives are known to possess a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects. nih.govnih.govnih.gov A significant future challenge is to identify the specific biological targets and mechanisms of action for this compound.

Key research avenues include:

High-Throughput Screening: Screening this compound and a library of its derivatives against a wide range of biological targets (e.g., kinases, proteases, GPCRs) to identify novel activities.

Target Deconvolution: For compounds that show promising activity in cell-based assays, techniques such as affinity chromatography, chemical proteomics, and genetic approaches can be used to identify the specific protein(s) they interact with.

Multi-Target Drug Design: Given the complexity of diseases like cancer and Alzheimer's, designing compounds that can modulate multiple targets simultaneously is a promising strategy. nih.gov The this compound scaffold could be functionalized to create hybrid molecules that hit several key pathways involved in a disease. For instance, combining it with moieties known to inhibit enzymes like butyrylcholinesterase could yield dual-action agents for neurodegenerative disorders. nih.gov

Antimicrobial Resistance: With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. rsc.org The benzofuran scaffold has shown promise in this area, and this compound should be investigated for its potential to combat resistant strains. researchgate.net

Design of Functional Materials Based on the this compound Scaffold

Beyond medicine, benzofuran derivatives have applications in materials science, for instance, in the development of polymers and dyes. acs.orgresearchgate.net The specific electronic properties conferred by the methyl and amine substituents on the this compound core make it an attractive candidate for new functional materials.

Future research should explore:

Organic Electronics: Investigating the potential of this compound derivatives as building blocks for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). acs.org The amine group can act as an electron donor, which is a desirable property for these applications.

Fluorescent Probes and Sensors: The inherent fluorescence of the benzofuran ring system can be tuned by chemical modification. researchgate.net Derivatives of this compound could be designed as selective fluorescent probes for detecting metal ions, anions, or biologically important molecules.

Nonlinear Optical (NLO) Materials: Molecules with significant charge separation, such as those with donor-acceptor groups connected by a π-system, can exhibit NLO properties. physchemres.org The this compound scaffold could be incorporated into larger conjugated systems to create materials for applications in telecommunications and optical computing.

Advanced Polymers: Incorporating the this compound unit into polymer backbones could lead to new materials with enhanced thermal stability, specific electronic properties, or unique photophysical characteristics. acs.org

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 7-Methylbenzofuran-5-amine, and what are their respective yields and limitations?

• Methodology : The compound can be synthesized via palladium-catalyzed cross-coupling reactions, leveraging benzofuran precursors and methylamine derivatives. For example, multi-step procedures involving α,β-unsaturated ketone intermediates (e.g., Claisen-Schmidt condensations) have been optimized to achieve yields of 60-75% . Limitations include sensitivity to oxygen and the need for anhydrous conditions.

Q. What analytical techniques are recommended for confirming the structural integrity and purity of this compound?

• Methodology : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for structural confirmation, while High-Performance Liquid Chromatography (HPLC) ensures purity (>95%). Mass spectrometry (MS) and X-ray crystallography may resolve ambiguities in stereochemistry or substituent positioning .

Q. What safety protocols should be followed when handling this compound in laboratory settings?

• Methodology : Use PPE (gloves, goggles, lab coats), ensure fume hood ventilation, and avoid static discharge. Storage should be in sealed, light-resistant containers under refrigeration (2-8°C). Waste must be treated as hazardous and disposed via certified agencies .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported pharmacological activities of this compound across different studies?

• Methodology : Conduct systematic reviews using databases like PubMed and SciFinder®, focusing on variables such as assay type (e.g., receptor binding vs. functional assays), cell lines, and dosage ranges. Meta-analyses can identify trends, while dose-response studies in standardized models (e.g., murine neurochemical assays) clarify discrepancies .

Q. What computational models are utilized to predict the reactivity and interaction mechanisms of this compound with biological targets?

• Methodology : Molecular docking (e.g., AutoDock Vina) and Quantum Mechanics/Molecular Mechanics (QM/MM) simulations predict binding affinities to serotonin receptors. Quantitative Structure-Activity Relationship (QSAR) models optimize substituent effects on bioactivity .

Q. How can the regioselectivity of substitution reactions on the benzofuran ring be controlled during the synthesis of this compound derivatives?

• Methodology : Electron-donating groups (e.g., methoxy) at the 5-position direct electrophilic substitution to the 4- or 6-positions. Transition metal catalysts (e.g., Cu(I)) enhance regioselectivity in Ullmann-type couplings. Solvent polarity and temperature further modulate reaction pathways .

Data Presentation

Parameter	Example Data	Source
Synthetic Yield	68% (Pd(OAc)₂, K₃PO₄, DMF, 110°C)
Purity (HPLC)	98.2% (C18 column, acetonitrile/H₂O)
Receptor Binding (Ki)	5-HT₂A: 12 nM (±3 nM, n=5)
Thermal Stability	Decomposes at 220°C (DSC)

Key Considerations

• Contradiction Analysis : Discrepancies in pharmacological data may stem from differences in assay sensitivity (e.g., radioligand vs. functional cAMP assays). Cross-validation using orthogonal methods (e.g., electrophysiology) is advised .
• Experimental Design : For structure-activity studies, prioritize modular synthesis to systematically vary substituents (e.g., halogenation at the 4-position) while maintaining a consistent core scaffold .